Cas no 891842-83-4 (Pyridine, 2-bromo-6-(2-methylpropoxy)-)
891842-83-4 structure
Product Name:Pyridine, 2-bromo-6-(2-methylpropoxy)-
CAS No:891842-83-4
MF:C9H12BrNO
MW:230.10168170929
CID:1938037
PubChem ID:63964040
Update Time:2025-04-21
Pyridine, 2-bromo-6-(2-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-bromo-6-(2-methylpropoxy)-
- 891842-83-4
- VOPULGNFFAHCAZ-UHFFFAOYSA-N
- SCHEMBL3850427
- 2-bromo-6-(2-methylpropoxy)pyridine
- 2-bromo-6-isobutoxypyridine
- MFCD19619752
- DTXSID801292454
- DB-111958
- AKOS013279808
-
- Inchi: 1S/C9H12BrNO/c1-7(2)6-12-9-5-3-4-8(10)11-9/h3-5,7H,6H2,1-2H3
- InChI Key: VOPULGNFFAHCAZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=N1)OCC(C)C
Computed Properties
- Exact Mass: 229.01
- Monoisotopic Mass: 229.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1A^2
- XLogP3: 3.5
Pyridine, 2-bromo-6-(2-methylpropoxy)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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